1-methyl-4-(4-methylbenzyl)-1,4-diazepane

• IUPAC Name: 1-methyl-4-[(4-methylphenyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C14H22N2/c1-13-4-6-14(7-5-13)12-16-9-3-8-15(2)10-11-16/h4-7H,3,8-12H2,1-2H3
• InChI Key: LOIBWUOPTHOTOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCCN(CC2)C
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

1-methyl-4-(4-methylbenzyl)-1,4-diazepane, also known as L-655,708, is a selective antagonist of the GABA-A receptor α5 subtype. This compound is widely used in scientific research to investigate the role of the GABA-A receptor α5 subtype in various physiological and pathological processes.

Mechanism of Action

1-methyl-4-(4-methylbenzyl)-1,4-diazepane acts as a selective antagonist of the GABA-A receptor α5 subtype. This receptor subtype is primarily expressed in the hippocampus, a brain region that is involved in learning and memory processes. By blocking the activity of this receptor subtype, 1-methyl-4-(4-methylbenzyl)-1,4-diazepane can enhance cognitive function and improve memory performance.
Biochemical and Physiological Effects:
1-methyl-4-(4-methylbenzyl)-1,4-diazepane has been shown to have several biochemical and physiological effects. This compound can enhance synaptic plasticity and improve long-term potentiation in the hippocampus, which is important for learning and memory processes. Additionally, 1-methyl-4-(4-methylbenzyl)-1,4-diazepane can increase the release of acetylcholine, a neurotransmitter that is important for cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-methyl-4-(4-methylbenzyl)-1,4-diazepane in lab experiments is its selectivity for the GABA-A receptor α5 subtype. This allows researchers to investigate the specific role of this receptor subtype in various physiological and pathological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-methyl-4-(4-methylbenzyl)-1,4-diazepane. One area of research is the development of more selective and potent antagonists of the GABA-A receptor α5 subtype. Additionally, future research can investigate the potential therapeutic applications of this compound in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia. Finally, more studies are needed to investigate the long-term effects of this compound on cognitive function and brain health.

Synthesis Methods

The synthesis of 1-methyl-4-(4-methylbenzyl)-1,4-diazepane involves several steps, including the reaction of 4-methylbenzylamine with 2-bromoacetophenone to form 1-(4-methylbenzyl)-2-bromoacetophenone. This intermediate is then reacted with 1-methyl-1,4-diazepane in the presence of a base to form the final product.

Scientific Research Applications

1-methyl-4-(4-methylbenzyl)-1,4-diazepane is widely used in scientific research to investigate the role of the GABA-A receptor α5 subtype in various physiological and pathological processes. This compound has been shown to have potential therapeutic applications in the treatment of cognitive disorders, such as Alzheimer's disease and schizophrenia.